- Electrochemical oxidation of 3-substituted indoles, Organic & Biomolecular Chemistry, 2023, 21(27), 5609-5615
Cas no 90725-50-1 (6-bromo-3-methyl-2,3-dihydro-1H-indol-2-one)
90725-50-1 structure
Product Name:6-bromo-3-methyl-2,3-dihydro-1H-indol-2-one
CAS No:90725-50-1
MF:C9H8BrNO
MW:226.06992149353
MDL:MFCD15523678
CID:881531
PubChem ID:280318
Update Time:2024-10-26
6-bromo-3-methyl-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2H-INDOL-2-ONE,6-BROMO-1,3-DIHYDRO-3-METHYL-
- 6-bromo-3-methyl-1,3-dihydro-indol-2-one
- 6-bromo-3-methyl-1,3-dihydroindol-2-one
- 6-Bromo-3-methylindolin-2-one
- 6-bromo-3-methyl-1,3-dihydro-2h-indol-2-one
- 2H-Indol-2-one, 6-bromo-1,3-dihydro-3-methyl-
- NSC131905
- ABTRLWBSKIYPKP-UHFFFAOYSA-N
- FCH1390852
- AK206728
- 6-Bromo-3-methyl-2,3-dihydro-1H-indol-2-one
- (3-RS)-6-bromo-2,3-dihydro-3-methyl-1H-indole-2-one
- 2-Indolinone, 6-bromo-3-methyl- (7CI)
- 6-Bromo-1,3-dihydro-3-methyl-2H-indol-2-one (ACI)
- 6-Bromo-2,3-dihydro-3-methyl-1H-indol-2-one
- NSC 131905
- CS-0037724
- SB66265
- NSC-131905
- 90725-50-1
- MFCD15523678
- DB-318035
- DTXSID10299660
- SCHEMBL2239581
- AS-39696
- AKOS023598912
- SY124146
- 6-bromo-3-methyl-2,3-dihydro-1H-indol-2-one
-
- MDL： MFCD15523678
- Inchi： 1S/C9H8BrNO/c1-5-7-3-2-6(10)4-8(7)11-9(5)12/h2-5H,1H3,(H,11,12)
- InChI Key： ABTRLWBSKIYPKP-UHFFFAOYSA-N
- SMILES： O=C1C(C)C2C(=CC(=CC=2)Br)N1
Computed Properties
- Exact Mass: 224.979
- Monoisotopic Mass: 224.979
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1
- XLogP3: 2
Experimental Properties
- Density: 1.535
- Boiling Point: 317.3°C at 760 mmHg
- Flash Point: 145.7°C
- Refractive Index: 1.59
6-bromo-3-methyl-2,3-dihydro-1H-indol-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PI549-250mg |
6-bromo-3-methyl-2,3-dihydro-1H-indol-2-one |
90725-50-1 | 95+% | 250mg |
869CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PI549-1g |
6-bromo-3-methyl-2,3-dihydro-1H-indol-2-one |
90725-50-1 | 95+% | 1g |
2340.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PI549-100mg |
6-bromo-3-methyl-2,3-dihydro-1H-indol-2-one |
90725-50-1 | 95+% | 100mg |
462CNY | 2021-05-07 | |
| Chemenu | CM246120-1g |
6-Bromo-3-methylindolin-2-one |
90725-50-1 | 95% | 1g |
$701 | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PI549-50mg |
6-bromo-3-methyl-2,3-dihydro-1H-indol-2-one |
90725-50-1 | 95+% | 50mg |
270.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PI549-200mg |
6-bromo-3-methyl-2,3-dihydro-1H-indol-2-one |
90725-50-1 | 95+% | 200mg |
675.0CNY | 2021-07-14 | |
| Chemenu | CM246120-250mg |
6-Bromo-3-methylindolin-2-one |
90725-50-1 | 95%+ | 250mg |
$*** | 2023-05-29 | |
| Chemenu | CM246120-1g |
6-Bromo-3-methylindolin-2-one |
90725-50-1 | 95%+ | 1g |
$149 | 2024-07-20 | |
| Chemenu | CM246120-5g |
6-Bromo-3-methylindolin-2-one |
90725-50-1 | 95%+ | 5g |
$743 | 2024-07-20 | |
| abcr | AB455249-250 mg |
6-Bromo-3-methylindolin-2-one, 95%; . |
90725-50-1 | 95% | 250mg |
€216.00 | 2023-06-15 |
6-bromo-3-methyl-2,3-dihydro-1H-indol-2-one Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Water , Potassium bromide Solvents: Acetonitrile ; 2 min, rt
1.2 -
1.2 -
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Toluene , Water ; 1 h, 100 °C
Reference
- Transition metal-free functionalization of 2-oxindoles via sequential aldol and reductive aldol reactions using rongalite as a C1 reagent, Organic & Biomolecular Chemistry, 2022, 20(24), 4926-4932
Production Method 3
Reaction Conditions
1.1 Reagents: Hydrochloric acid Catalysts: Stannous chloride Solvents: Acetic acid , Water ; overnight, 80 °C
Reference
- Chiral Bicyclic Imidazole-Catalyzed Direct Enantioselective C-Acylation for the Synthesis of 2-Oxindoles Bearing a Quaternary Stereocenter, Asian Journal of Organic Chemistry, 2019, 8(7), 1024-1028
6-bromo-3-methyl-2,3-dihydro-1H-indol-2-one Raw materials
- 6-Bromooxindole
- Sodium hydroxymethanesulfinate
- 6-Bromo-3-hydroxy-3-methyl-2-oxindole
- 6-Bromo-3-methyl-1H-indole
6-bromo-3-methyl-2,3-dihydro-1H-indol-2-one Preparation Products
6-bromo-3-methyl-2,3-dihydro-1H-indol-2-one Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
90725-50-1 (6-bromo-3-methyl-2,3-dihydro-1H-indol-2-one) Related Products
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